Cas no 2680872-10-8 (tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate)
tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28297446
- 2680872-10-8
- tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate
- tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate
-
- Inchi: 1S/C19H19ClN2O2/c1-19(2,3)24-18(23)22-17(15-5-4-6-16(20)11-15)14-9-7-13(12-21)8-10-14/h4-11,17H,1-3H3,(H,22,23)
- InChI Key: IPJVUHBFYWKXJO-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C1C=CC(C#N)=CC=1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 342.1135055g/mol
- Monoisotopic Mass: 342.1135055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 62.1Ų
tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297446-1g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 1g |
$1129.0 | 2023-09-07 | ||
| Enamine | EN300-28297446-5g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 5g |
$3273.0 | 2023-09-07 | ||
| Enamine | EN300-28297446-10g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 10g |
$4852.0 | 2023-09-07 | ||
| Enamine | EN300-28297446-0.05g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 95.0% | 0.05g |
$948.0 | 2025-03-19 | |
| Enamine | EN300-28297446-0.1g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 95.0% | 0.1g |
$993.0 | 2025-03-19 | |
| Enamine | EN300-28297446-0.25g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 95.0% | 0.25g |
$1038.0 | 2025-03-19 | |
| Enamine | EN300-28297446-0.5g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 95.0% | 0.5g |
$1084.0 | 2025-03-19 | |
| Enamine | EN300-28297446-1.0g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 95.0% | 1.0g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-28297446-2.5g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 95.0% | 2.5g |
$2211.0 | 2025-03-19 | |
| Enamine | EN300-28297446-5.0g |
tert-butyl N-[(3-chlorophenyl)(4-cyanophenyl)methyl]carbamate |
2680872-10-8 | 95.0% | 5.0g |
$3273.0 | 2025-03-19 |
tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate
tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate (CAS No. 2680872-10-8): An Overview
tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate (CAS No. 2680872-10-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.
The molecular formula of tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate is C19H19ClN2O2, and its molecular weight is 354.81 g/mol. The compound features a tert-butyl group, a chlorophenyl moiety, and a cyanophenyl group, all attached to a carbamate functional group. These structural elements contribute to its unique chemical properties and reactivity.
In terms of physical properties, tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate is typically a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various synthetic and analytical procedures.
The synthesis of tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate can be achieved through several routes, depending on the desired yield and purity. One common method involves the reaction of tert-butyl chloroformate with (3-chlorophenyl)(4-cyanophenyl)methanamine in the presence of a base such as triethylamine or diisopropylethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.
Recent research has focused on the biological activity and potential therapeutic applications of tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate. Studies have shown that this compound exhibits promising activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies suggest that it may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
In the context of drug discovery, tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate has been evaluated for its ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases. By targeting specific PPIs, this compound could potentially lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.
Clinical trials involving compounds similar to tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate have shown promising results in preclinical models of cancer and inflammatory diseases. These findings underscore the potential of this class of compounds as lead molecules for further development into therapeutic agents.
Beyond its biological applications, tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate has also been explored for its use in materials science. Its unique chemical structure makes it suitable for applications in polymer chemistry, where it can be used as a functional monomer or crosslinking agent to enhance the properties of polymers.
In conclusion, tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate (CAS No. 2680872-10-8) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activity make it an attractive candidate for further investigation in drug discovery, materials science, and other areas. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.
2680872-10-8 (tert-butyl N-(3-chlorophenyl)(4-cyanophenyl)methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)